Cas no 876716-43-7 (1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid)

1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid is a versatile heterocyclic compound featuring a cyclopropyl group and a pyrrolidone core with a carboxylic acid functionality. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules. The cyclopropyl moiety enhances metabolic stability, while the pyrrolidone ring and carboxylic acid group offer opportunities for further derivatization. Its rigid framework contributes to improved selectivity in target binding, making it useful in medicinal chemistry applications. The compound’s well-defined stereochemistry and functional group compatibility facilitate its incorporation into complex scaffolds, supporting the development of novel therapeutic agents. High purity and consistent quality ensure reliable performance in research and industrial processes.
1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid structure
876716-43-7 structure
Product Name:1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid
CAS No:876716-43-7
MF:C8H11NO3
MW:169.177842378616
MDL:MFCD06660782
CID:823567
PubChem ID:4714359
Update Time:2025-06-06

1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid
    • 1-Cyclopropyl-5-oxo-pyrrolidine-3-carboxylic acid
    • AKOS000122798
    • AJVZAQNEJHXULB-UHFFFAOYSA-N
    • SCHEMBL3655855
    • MFCD06660782
    • FT-0677718
    • NCGC00341886-01
    • HMS1698A22
    • AKOS016340858
    • CS-0456661
    • VS-09912
    • AB01137764-03
    • BB 0217935
    • F8881-7761
    • EN300-12440
    • 876716-43-7
    • 1-CYCLOPROPYL-5-OXOPYRROLIDINE-3-CARBOXYLICACID
    • Z119989882
    • DTXSID40405792
    • 1-Cyclopropyl-5-oxo-3-pyrrolidinecarboxylic acid
    • A862478
    • G28882
    • 3-pyrrolidinecarboxylic acid, 1-cyclopropyl-5-oxo-
    • ALBB-010702
    • DB-013838
    • STL299802
    • BBL030594
    • MDL： MFCD06660782
    • Inchi： 1S/C8H11NO3/c10-7-3-5(8(11)12)4-9(7)6-1-2-6/h5-6H,1-4H2,(H,11,12)
    • InChI Key： AJVZAQNEJHXULB-UHFFFAOYSA-N
    • SMILES： O=C1CC(C(=O)O)CN1C1CC1

Computed Properties

  • Exact Mass: 169.07400
  • Monoisotopic Mass: 169.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.6A^2
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.465
  • Boiling Point: 401.2°C at 760 mmHg
  • Flash Point: 196.5°C
  • Refractive Index: 1.612
  • PSA: 57.61000
  • LogP: 0.01980
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid Security Information

1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid Pricemore >>

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